Cas no 1804094-40-3 (1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one
• CAS No: 1804094-40-3
• MF: C₁₁H₁₂Cl₂O
• MW: 231.118381500244
• CID: 5000315
• Update Time: 2023-08-24

1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(3-(chloromethyl)-5-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Cl2O/c1-8-2-9(5-11(14)7-13)4-10(3-8)6-12/h2-4H,5-7H2,1H3
• InChI Key： ZDSRCSGYWDWWNU-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C)=CC(=C1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1